Cas no 942474-94-4 (Methyl 4-(3-bromophenyl)-3-oxobutanoate)

• Product Name: Methyl 4-(3-bromophenyl)-3-oxobutanoate
• CAS No: 942474-94-4
• MF: C₁₁H₁₁BrO₃
• MW: 271.107242822647
• CID: 1983662
• PubChem ID: 26597787
• Update Time: 2025-04-21

Methyl 4-(3-bromophenyl)-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(3-bromophenyl)-3-oxobutanoate
• 4-(3-BROMO-PHENYL)-3-OXO-BUTYRIC ACID METHYL ESTER
• Methyl 3-bromo-I(2)-oxobenzenebutanoate
• 942474-94-4
• DB-209293
• DTXSID001291771
• SCHEMBL17111341

• MDL： MFCD08457130
• Inchi： 1S/C11H11BrO3/c1-15-11(14)7-10(13)6-8-3-2-4-9(12)5-8/h2-5H,6-7H2,1H3
• InChI Key： INLSGSQEXWWHGA-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC(CC(=O)OC)=O

Computed Properties

• Exact Mass: 269.98916Da
• Monoisotopic Mass: 269.98916Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes